Cas no 2171194-94-6 ((2S)-3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}-2-hydroxypropanoic acid)

• Product Name: (2S)-3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}-2-hydroxypropanoic acid
• CAS No: 2171194-94-6
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6006427
• PubChem ID: 165809374
• Update Time: 2025-07-19

(2S)-3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}-2-hydroxypropanoic acid
• EN300-1511453
• 2171194-94-6
• (2S)-3-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]propanamido}-2-hydroxypropanoic acid

• Inchi： 1S/C27H26N2O6/c30-24(26(32)33)15-28-25(31)13-12-17-6-5-7-18(14-17)29-27(34)35-16-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-11,14,23-24,30H,12-13,15-16H2,(H,28,31)(H,29,34)(H,32,33)/t24-/m0/s1
• InChI Key： ZTBNMNHNXRFHMW-DEOSSOPVSA-N
• SMILES： O(C(NC1=CC=CC(=C1)CCC(NC[C@@H](C(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}-2-hydroxypropanoic acid

Introduction to (2S)-3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}-2-hydroxypropanoic Acid (CAS No. 2171194-94-6)

(2S)-3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}-2-hydroxypropanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number CAS No. 2171194-94-6, represents a novel synthetic molecule with potential applications in drug development and therapeutic interventions. Its unique structural features, characterized by a chiral center and a complex amino acid derivative, make it an intriguing subject for further research and exploration.

The molecular structure of this compound encompasses several key functional groups that contribute to its biological activity. The presence of a fluoren-9-yl methoxycarbonyl moiety suggests potential interactions with biological targets, while the amino acid backbone provides a scaffold for further derivatization and modification. These structural elements are critical in determining the compound's pharmacokinetic properties and its potential role in medicinal chemistry.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications. The stereochemistry of (2S)-3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}-2-hydroxypropanoic acid is particularly noteworthy, as the (S)-configuration often correlates with enhanced biological activity and improved therapeutic efficacy. This has led to extensive research into optimizing the synthesis and purification of enantiomerically pure forms of this compound.

The synthesis of such complex molecules typically involves multi-step organic reactions, requiring precise control over reaction conditions and reagent selection. The incorporation of the fluoren-9-yl methoxycarbonyl group, for instance, necessitates careful handling to ensure regioselectivity and high yield. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve the desired molecular architecture.

One of the most compelling aspects of this compound is its potential therapeutic applications. Preliminary studies have suggested that it may exhibit properties relevant to various disease states, including inflammation, neurodegeneration, and metabolic disorders. The interaction between the fluoren-9-yl methoxycarbonyl moiety and biological targets remains an area of active investigation, with researchers exploring its potential as a lead compound for drug discovery.

The pharmacological profile of (2S)-3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}-2-hydroxypropanoic acid is further influenced by its solubility and stability in biological systems. These properties are critical for determining its suitability for clinical translation, as they impact absorption, distribution, metabolism, and excretion (ADME) characteristics. Efforts are ongoing to optimize these parameters through structural modifications and formulation strategies.

In the context of current research trends, this compound aligns with the growing emphasis on targeted therapy and personalized medicine. Its complex structure allows for fine-tuning of biological activity, enabling the development of drugs that are more selective and less prone to off-target effects. This approach is particularly relevant in oncology, where precision targeting has revolutionized treatment strategies.

The role of computational chemistry in understanding the behavior of such molecules cannot be overstated. Molecular modeling techniques have been instrumental in predicting how (2S)-3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}-2-hydroxypropanoic acid interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities, enzyme kinetics, and metabolic pathways, guiding experimental design and accelerating drug discovery efforts.

As research progresses, interdisciplinary collaboration will be essential to fully realize the potential of this compound. Combining expertise from organic chemistry, medicinal chemistry, biochemistry, and pharmacology will foster innovation and lead to breakthroughs in therapeutic intervention. The integration of cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug design will further enhance our ability to develop effective treatments.

The regulatory landscape for novel pharmaceutical compounds also plays a crucial role in their development and commercialization. Ensuring compliance with guidelines set forth by agencies such as the FDA and EMA is essential for bringing safe and effective drugs to market. This involves rigorous testing across multiple phases of clinical trials to demonstrate both safety and efficacy.

In conclusion, (2S)-3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}-2-hydroxypropanoic acid (CAS No. 2171194-94-6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential therapeutic applications, make it a valuable asset in the quest for novel treatments across various disease domains. Continued investigation into its properties and interactions will undoubtedly yield significant advancements in medicine.